1-(5,6-dimethyl-1H-benzimidazol-1-yl)-3-(3-methylphenoxy)-2-propanol

• IUPAC Name: 1-(5,6-dimethylbenzimidazol-1-yl)-3-(3-methylphenoxy)propan-2-ol
• InChI: InChI=1S/C19H22N2O2/c1-13-5-4-6-17(7-13)23-11-16(22)10-21-12-20-18-8-14(2)15(3)9-19(18)21/h4-9,12,16,22H,10-11H2,1-3H3
• InChI Key: PAZQEDSRSLCATQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(CN2C=NC3=C2C=C(C(=C3)C)C)O
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

1-(5,6-dimethyl-1H-benzimidazol-1-yl)-3-(3-methylphenoxy)-2-propanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

1-(5,6-dimethyl-1H-benzimidazol-1-yl)-3-(3-methylphenoxy)-2-propanol has been studied for its potential applications in various fields such as cancer research, cardiovascular disease, and neurodegenerative disorders. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis. In cardiovascular disease, it has been studied for its potential to reduce inflammation and oxidative stress. In neurodegenerative disorders, it has been found to have neuroprotective effects.

Mechanism of Action

The mechanism of action for 1-(5,6-dimethyl-1H-benzimidazol-1-yl)-3-(3-methylphenoxy)-2-propanol involves its ability to modulate various signaling pathways in cells. It has been found to inhibit the PI3K/Akt/mTOR pathway, which plays a crucial role in cell growth and survival. It also activates the AMPK pathway, which is involved in energy metabolism and cellular homeostasis.
Biochemical and Physiological Effects:
Studies have shown that 1-(5,6-dimethyl-1H-benzimidazol-1-yl)-3-(3-methylphenoxy)-2-propanol has various biochemical and physiological effects. It has been found to reduce oxidative stress, inflammation, and cell proliferation. It also has neuroprotective effects and has been found to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(5,6-dimethyl-1H-benzimidazol-1-yl)-3-(3-methylphenoxy)-2-propanol in lab experiments is its ability to modulate various signaling pathways, making it a useful tool for studying these pathways. However, one limitation is its potential toxicity, which needs to be carefully monitored in experiments.

Future Directions

There are several future directions for research on 1-(5,6-dimethyl-1H-benzimidazol-1-yl)-3-(3-methylphenoxy)-2-propanol. One direction is to study its potential applications in other diseases such as diabetes and obesity. Another direction is to investigate its potential as a therapeutic agent in combination with other drugs. Additionally, further studies are needed to determine its safety and toxicity in humans.
In conclusion, 1-(5,6-dimethyl-1H-benzimidazol-1-yl)-3-(3-methylphenoxy)-2-propanol is a chemical compound that has shown promising results in scientific research for its potential applications in various fields. Its ability to modulate signaling pathways and its biochemical and physiological effects make it a useful tool for studying these pathways. However, its potential toxicity needs to be carefully monitored in experiments. There are several future directions for research on this compound, including its potential applications in other diseases and its safety and toxicity in humans.

Synthesis Methods

The synthesis method for 1-(5,6-dimethyl-1H-benzimidazol-1-yl)-3-(3-methylphenoxy)-2-propanol involves the reaction of 5,6-dimethyl-1H-benzimidazole with 3-methylphenol in the presence of a base such as sodium hydride. The resulting product is then reacted with isopropanol to obtain the final compound.